1-Benzyloxy-2-methyl-3-nitrobenzene
Cat. No. B1267161
M. Wt: 243.26 g/mol
InChI Key: PBSZHNXXFIYDBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:18][CH2:19][c:20]1[cH:21][cH:22][cH:23][cH:24][cH:25]1.[C:12](=[O:13])([O-:14])[O-:15].[CH3:1][c:2]1[c:3]([OH:11])[cH:4][cH:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10].[Cs+:16].[Cs+:17].[O:27]=[CH:28][N:29]([CH3:30])[CH3:31].[OH2:26]>>[CH3:1][c:2]1[c:3]([O:11][CH2:19][c:20]2[cH:21][cH:22][cH:23][cH:24][cH:25]2)[cH:4][cH:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cc1c(O)cccc1[N+](=O)[O-]
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Cs+]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Cs+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
CN(C)C=O
|
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
Cc1c(OCc2ccccc2)cccc1[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
